Cas no 35368-78-6 (Propanamide, 2-methyl-2-phenoxy-)

Propanamide, 2-methyl-2-phenoxy- structure
35368-78-6 structure
Product Name:Propanamide, 2-methyl-2-phenoxy-
CAS No:35368-78-6
MF:C10H13NO2
MW:179.215722799301
CID:1476765
PubChem ID:12321512
Update Time:2025-04-21

Propanamide, 2-methyl-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2-methyl-2-phenoxy-
    • 2-Methyl-2-phenoxypropanamide
    • DB-192929
    • AKOS022259609
    • SCHEMBL2822682
    • JKUNYOVTULTVIA-UHFFFAOYSA-N
    • DTXSID501307836
    • 35368-78-6
    • Inchi: 1S/C10H13NO2/c1-10(2,9(11)12)13-8-6-4-3-5-7-8/h3-7H,1-2H3,(H2,11,12)
    • InChI Key: JKUNYOVTULTVIA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(C(N)=O)(C)C

Computed Properties

  • Exact Mass: 179.09469
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32
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